Cas no 1806757-51-6 (Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1806757-51-6
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4845378
• Update Time: 2025-06-12

Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H8BrF6NO3/c1-21-8(20)3-6-7(22-11(16,17)18)2-5(4-12)19-9(6)10(13,14)15/h2H,3-4H2,1H3
• InChI Key： FXQQFLYJUDQHMR-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(CC(=O)OC)C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate

Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806757-51-6): A Comprehensive Overview

Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806757-51-6) is a versatile compound with significant potential in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate is notable for its bromomethyl and trifluoromethyl substituents, which confer specific reactivity and biological properties. The presence of these functional groups makes it an attractive intermediate in the synthesis of more complex molecules, particularly those with potential pharmaceutical applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethoxy and trifluoromethyl groups in Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate contribute to these favorable properties, making it a valuable starting material for the synthesis of bioactive molecules.

In terms of synthesis, several methods have been reported for the preparation of Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate. One common approach involves the reaction of a suitable pyridine derivative with a brominating agent followed by esterification. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Researchers have optimized these conditions to achieve high yields and minimize by-products, making the compound more accessible for further studies.

The biological activity of Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate has been a focus of recent research. Studies have shown that compounds with similar structural features exhibit potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have been evaluated for their anti-inflammatory and anticancer properties, demonstrating promising results in preclinical models.

One notable application of Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate is in the development of inhibitors for specific protein kinases. Protein kinases are key regulators of cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. By targeting these kinases, researchers aim to develop novel therapeutic agents that can modulate disease progression effectively.

In addition to its potential as a therapeutic agent, Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate has also been explored as a tool compound in chemical biology. Tool compounds are used to probe biological systems and understand the function of specific proteins or pathways. The unique reactivity and stability of this compound make it an ideal candidate for such studies, providing insights into complex biological processes.

The safety profile of Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate is another important consideration in its development as a pharmaceutical candidate. Preclinical studies have evaluated its toxicity and pharmacokinetic properties, providing valuable data for further optimization. These studies have shown that the compound exhibits favorable safety margins, making it suitable for further clinical evaluation.

In conclusion, Methyl 6-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806757-51-6) is a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable biological properties, make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, contributing to advancements in the field of chemical biology and pharmaceutical sciences.